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Cat. No.: B10818271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
25R-Inokosterone is a phytoecdysteroid, a naturally occurring steroid hormone analog found

in plants. It serves as a potent agonist for the ecdysone receptor (EcR), a nuclear receptor that

plays a critical role in insect development, including molting and metamorphosis.[1] The

functional ecdysone receptor is a heterodimer composed of the EcR subunit and the

ultraspiracle protein (USP), the insect homolog of the vertebrate retinoid X receptor (RXR).[1]

Upon ligand binding, the EcR/USP heterodimer undergoes a conformational change, leading to

the recruitment of coactivators and the initiation of transcription of target genes. This specific

mechanism of action makes 25R-Inokosterone an invaluable tool for studying the structure

and function of the ecdysone receptor and for screening novel insecticides that target this

pathway.

These application notes provide detailed protocols for utilizing 25R-Inokosterone in common

experimental setups to investigate nuclear receptor function, including competitive binding

assays and luciferase reporter gene assays. Additionally, a protocol for in vivo studies in

Drosophila melanogaster is outlined.

Data Presentation
While specific binding affinity (Kd) and EC50/IC50 values for 25R-Inokosterone are not readily

available in the public domain, the following table provides comparative data for other well-
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characterized ecdysone receptor agonists. Researchers can use this information as a

reference for designing their experiments and can determine the specific values for 25R-
Inokosterone empirically using the protocols provided below.

Compound
Receptor/Cell
Line

Assay Type Value Reference

Ponasterone A

Chilo

suppressalis

EcR/USP

Radioligand

Binding
Kd = 1.2 nM [2]

Ponasterone A

Drosophila

melanogaster S2

cells

Reporter Gene

Assay

EC50 ≈ 2.7 x

10⁻⁶ M
[3][4]

Ponasterone A

Spodoptera

frugiperda Sf9

cells

Reporter Gene

Assay

EC50 ≈ 5.4 x

10⁻⁶ M
[3][4]

20-

Hydroxyecdyson

e

Drosophila

melanogaster S2

cells

Reporter Gene

Assay

EC50 ≈ 1.3 x

10⁻⁵ M
[3][4]

20-

Hydroxyecdyson

e

Spodoptera

frugiperda Sf9

cells

Reporter Gene

Assay

EC50 ≈ 6.2 x

10⁻⁵ M
[3][4]

Tebufenozide

Spodoptera

frugiperda Sf9

cells

Reporter Gene

Assay

EC50 ≈ 7.9 x

10⁻⁶ M
[3][4]
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Start

Prepare Reagents
(25R-Inokosterone, Radioligand, Receptor)

Set up 96-well Plate
(Total, Non-specific, Competition)

Incubate to Reach Equilibrium

Filter and Wash to Separate
Bound and Free Ligand

Count Radioactivity

Calculate IC50 and Ki

End

 

Start

Seed Cells in 96-well Plate

Co-transfect with Plasmids
(EcR, USP, Reporter, Control)

Treat with 25R-Inokosterone

Incubate for 24-48 hours

Lyse Cells

Measure Luciferase Activity

Normalize and Calculate EC50

End
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Record Phenotypes and/or
Collect Samples for Analysis

Compare Treated vs. Control Groups

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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